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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

An in-depth technical guide on Solvent Red 135, tailored for researchers, scientists, and drug

development professionals.

Core Chemical Identity of Solvent Red 135
Solvent Red 135 is a yellowish-red synthetic dye belonging to the aminoketone class of

compounds.[1][2] It is primarily used as a colorant for various plastics and synthetic fibers due

to its high heat resistance, good light fastness, and strong tinting strength.[1][3]

Chemical Structure and CAS Number

The definitive chemical identity of a compound is established by its structure and its unique

CAS (Chemical Abstracts Service) number.

Molecular Formula: C₁₈H₆Cl₄N₂O[2][4][5][6]

Molecular Weight: Approximately 408.07 g/mol [4][6]

IUPAC Name: 8,9,10,11-Tetrachloro-12H-isoindolo[2,1-a]perimidin-12-one[4]

CAS Number: The primary CAS number for Solvent Red 135 is 20749-68-2.[4][6][7][8]

Another number, 71902-17-5, is also associated with this dye, though some sources list it as

a deleted CAS number.[1][2][4][5][7][9]
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The molecular structure of Solvent Red 135 is characterized by a tetrachlorinated

phthaloperinone core. This structure is responsible for its color and its stability in various

applications.

Physicochemical and Performance Data
The utility of Solvent Red 135 in industrial applications is defined by its physical and chemical

properties. The following tables summarize key quantitative data.

Table 1: General Physicochemical Properties

Property Value Reference

Appearance Yellowish Red Powder [7]

Molecular Weight 408.07 g/mol [4][6]

Density 1.74 g/cm³ [1]

Melting Point 318 °C [1][3]

Table 2: Performance Characteristics in Polystyrene (PS)

Property Value Reference

Heat Resistance Up to 300 °C [1][3]

Light Fastness Grade 8 (Superior) [1][3]

Recommended Dosage

(Transparent)
0.05% [1]

Recommended Dosage (Non-

transparent)
0.3% [1]

Table 3: Solubility in Organic Solvents at 20°C
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Solvent Solubility (g/L) Reference

Dichloromethane 0.3 [1]

Methylbenzene 0.6 [1]

Acetone 0.2 [1]

Butyl Acetate 0.2 [1]

Ethyl Alcohol 0.1 [1]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are outlines of the manufacturing process and standard testing protocols relevant to the

properties of Solvent Red 135.

1. Synthesis of Solvent Red 135

The manufacturing of Solvent Red 135 involves a condensation reaction followed by a ring-

closing step.[2][6]

Reactants: Naphthalene-1,8-diamine and 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione.

Process:

The two primary reactants are condensed together.

A subsequent "closed loop" or ring-closing reaction takes place to form the final

chromophore structure.

The resulting product is then purified and processed into a fine powder.

2. Determination of Heat Resistance

The heat resistance of a colorant in a specific polymer is typically determined by injection

molding or extrusion.
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Objective: To find the maximum temperature the pigment can withstand without significant

color change.

General Protocol (based on ISO 787-21):

A masterbatch of the polymer (e.g., Polystyrene) containing a specified concentration of

Solvent Red 135 is prepared.

This masterbatch is then used to create a series of colored polymer samples through

injection molding at increasing temperatures (e.g., in 20°C increments).

Each sample is held at the set temperature for a standardized time (e.g., 5 minutes).

The color of each molded sample is then compared to a standard sample prepared at the

lowest processing temperature.

The color difference (ΔEab) is measured using a spectrophotometer. The heat resistance

is defined as the temperature at which the color change exceeds a predefined tolerance

(e.g., ΔEab > 3).

3. Assessment of Light Fastness

Light fastness measures the resistance of a colored material to fading upon exposure to light.

Objective: To evaluate the durability of the color when exposed to a standardized light

source.

General Protocol (based on ISO 105-B02 or ASTM D4303):

A sample of the plastic colored with Solvent Red 135 is prepared (e.g., as a flat plaque).

The sample is placed in a light fastness testing apparatus equipped with a Xenon arc

lamp, which simulates the full spectrum of sunlight.

A portion of the sample is covered with an opaque mask.

The sample is exposed to the light for a specified duration or until a certain level of fading

is observed in a set of blue wool standards exposed simultaneously.
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The light fastness is rated by comparing the degree of fading of the sample to that of the

blue wool standards, typically on a scale from 1 (very poor) to 8 (excellent). Solvent Red
135 has a superior rating of 8.[1][3]

Logical Relationships and Workflows
The synthesis of Solvent Red 135 can be visualized as a straightforward chemical workflow.

Starting Materials

Manufacturing Process Final ProductNaphthalene-1,8-diamine

Condensation Reaction

4,5,6,7-Tetrachloroisobenzofuran-1,3-dione

Ring Closure
Intermediate Product

Solvent Red 135

Click to download full resolution via product page

Caption: Synthesis workflow for Solvent Red 135.

This guide provides a foundational understanding of Solvent Red 135 for scientific and

research applications. The data and protocols summarized herein are essential for evaluating

its suitability for various material science and development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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